Cas no 64248-64-2 (2,5-Difluorobenzonitrile)

• Product Name: 2,5-Difluorobenzonitrile
• CAS No: 64248-64-2
• MF: C₇H₃F₂N
• MW: 139.102228403091
• MDL: MFCD00001777
• CID: 58162
• PubChem ID: 24854911
• Update Time: 2025-04-18

2,5-Difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluorobenzonitrile
• Benzonitrile, 2,5-difluoro-
• Benzonitrile, 2,5-difluoro- (9CI)
• 2,5-difluoro nitrile
• 2,5-Difluorobenzonit
• 2,5-difluoro-benzonitrile
• 2,5-Difluorobenzonitrle
• 2,5-difluorobenzylnitrile
• 2,5-diflurobenzonitrile
• Benzonitrile,2,5-difluoro
• 2,5-DIFLUORO BENZONITRILE
• 2,5-difluorobenzenecarbonitrile
• OJTMHIMQUQOLJV-UHFFFAOYSA-N
• ncr bf ef
• PubChem4754
• 2,5 difluorobenzonitrile
• 2.5-difluoro benzonitrile
• 2,5 -difluorobenzonitrile
• KSC493G0D
• SCHEMBL74807
• SB74071
• A19017
• 64248-64-2
• PS-9077
• DTXSID20214465
• NS00052853
• D1834
• EINECS 264-753-9
• EN300-68294
• AM61614
• AKOS005762880
• FT-0610352
• KV4R6B8YXU
• 2,5-Difluorobenzonitrile, 99%
• AC-4060
• W-104853
• MFCD00001777
• CS-W016483
• DTXCID20136956
• DB-024188

• MDL： MFCD00001777
• Inchi： 1S/C7H3F2N/c8-6-1-2-7(9)5(3-6)4-10/h1-3H
• InChI Key： OJTMHIMQUQOLJV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)F
• BRN： 2085640

Computed Properties

• Exact Mass: 139.02300
• Monoisotopic Mass: 139.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Almond shaped white crystals.
• Density: 1.2490 (estimate)
• Melting Point: 33-35 °C (lit.)
• Boiling Point: 92°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: 1.496
• PSA: 23.79000
• LogP: 1.83648
• Solubility: Insoluble in water

2,5-Difluorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H302,H312,H315,H319,H332,H335
• Warning Statement： P210,P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides